4-Ethylphenyl 2,4-dichlorobenzoate
Description
4-Ethylphenyl 2,4-dichlorobenzoate is an ester derivative of 2,4-dichlorobenzoic acid, where the ethylphenyl group (C₆H₄-C₂H₅) replaces the hydroxyl hydrogen of the carboxylic acid.
The synthesis of such esters typically involves acid-catalyzed esterification between 2,4-dichlorobenzoic acid and the corresponding alcohol (e.g., 4-ethylphenol). Reaction conditions, such as refluxing with sulfuric acid in methanol, are common, as seen in the preparation of 2,4-dichlorophenoxy acetate .
Properties
Molecular Formula |
C15H12Cl2O2 |
|---|---|
Molecular Weight |
295.2 g/mol |
IUPAC Name |
(4-ethylphenyl) 2,4-dichlorobenzoate |
InChI |
InChI=1S/C15H12Cl2O2/c1-2-10-3-6-12(7-4-10)19-15(18)13-8-5-11(16)9-14(13)17/h3-9H,2H2,1H3 |
InChI Key |
ZEGYNWAYRFCMDH-UHFFFAOYSA-N |
SMILES |
CCC1=CC=C(C=C1)OC(=O)C2=C(C=C(C=C2)Cl)Cl |
Canonical SMILES |
CCC1=CC=C(C=C1)OC(=O)C2=C(C=C(C=C2)Cl)Cl |
Origin of Product |
United States |
Comparison with Similar Compounds
Data Tables
See Table 1 (Section 2.2) for a summary of molecular properties.
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